Cas no 766-01-8 (2-(cyclopent-3-en-1-yl)ethan-1-ol)

• Product name: 2-(cyclopent-3-en-1-yl)ethan-1-ol
• CAS No: 766-01-8
• MF: C₇H₁₂O
• MW: 112.16958
• CID: 1780882
• PubChem ID: 15749002

2-(cyclopent-3-en-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-ethanol
• 2-(3-Cyclopentenyl)ethanol
• 2-(cyclopent-3-en-1-yl)ethan-1-ol
• KQCOVWFRRKDYPU-UHFFFAOYSA-N
• 2-(cyclopent-3-en-1-yl)ethyl alcohol
• 766-01-8
• SCHEMBL458581
• DTXSID401313206

• Inchi： InChI=1S/C7H12O/c8-6-5-7-3-1-2-4-7/h1-2,7-8H,3-6H2
• InChI Key： KQCOVWFRRKDYPU-UHFFFAOYSA-N
• SMILES： C1C=CCC1CCO

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols